Cas no 2138005-00-0 (2-Pyridineacetonitrile, 4-(3-furanyl)-)

• Product Name: 2-Pyridineacetonitrile, 4-(3-furanyl)-
• CAS No: 2138005-00-0
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 5299038
• Update Time: 2025-08-05

2-Pyridineacetonitrile, 4-(3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetonitrile, 4-(3-furanyl)-

• Inchi： 1S/C11H8N2O/c12-4-1-11-7-9(2-5-13-11)10-3-6-14-8-10/h2-3,5-8H,1H2
• InChI Key： KUYXKODGDNAOKY-UHFFFAOYSA-N
• SMILES： C1(CC#N)=NC=CC(C2C=COC=2)=C1

Additional information on 2-Pyridineacetonitrile, 4-(3-furanyl)-

Introduction to 2-Pyridineacetonitrile, 4-(3-furanyl) (CAS No. 2138005-00-0)

2-Pyridineacetonitrile, 4-(3-furanyl) (CAS No. 2138005-00-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(Furan-3-yl)-2-pyridineacetonitrile, is characterized by its unique structural features, which include a pyridine ring and a furan moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Pyridineacetonitrile, 4-(3-furanyl) is represented by the molecular formula C₁₁H₈N₂O. The compound's molecular weight is approximately 184.19 g/mol. The presence of the pyridine and furan rings imparts specific electronic and steric properties that can influence its interactions with biological targets. These properties have been extensively studied in recent years to understand their implications in various biological processes.

In the realm of medicinal chemistry, 2-Pyridineacetonitrile, 4-(3-furanyl) has shown promise as a lead compound for the development of novel therapeutic agents. Research has focused on its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key players in signal transduction pathways and are often dysregulated in cancer and inflammatory diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 2-Pyridineacetonitrile, 4-(3-furanyl) to selectively inhibit the activity of protein kinase C (PKC), a family of serine/threonine kinases involved in cellular signaling. The researchers found that this compound effectively reduced PKC activity in vitro and demonstrated anti-inflammatory effects in animal models of inflammation. These findings suggest that 2-Pyridineacetonitrile, 4-(3-furanyl) could be further developed into a therapeutic agent for treating inflammatory disorders.

Beyond its potential as an enzyme inhibitor, 2-Pyridineacetonitrile, 4-(3-furanyl) has also been investigated for its anti-cancer properties. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibited significant cytotoxic activity against several human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, which are critical processes for cancer cell death.

The structural flexibility of 2-Pyridineacetonitrile, 4-(3-furanyl) allows for the introduction of various functional groups to enhance its pharmacological properties. Chemists have synthesized numerous derivatives by modifying the pyridine and furan rings or by attaching additional substituents. These modifications have led to compounds with improved potency, selectivity, and pharmacokinetic profiles. For example, one derivative with an additional hydroxyl group showed enhanced solubility and bioavailability compared to the parent compound.

In addition to its therapeutic potential, 2-Pyridineacetonitrile, 4-(3-furanyl) has been explored as a building block for the synthesis of more complex molecules. Its reactivity and stability make it a valuable intermediate in organic synthesis. Researchers have utilized this compound as a starting material for the preparation of heterocyclic compounds with diverse biological activities. For instance, a study published in Organic Letters described the synthesis of a series of pyrazole derivatives from 2-Pyridineacetonitrile, 4-(3-furanyl), which exhibited potent anti-microbial activity against both Gram-positive and Gram-negative bacteria.

The safety profile of 2-Pyridineacetonitrile, 4-(3-furanyl) is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity (NCE), further investigations are necessary to ensure its safety before advancing to clinical trials.

In conclusion, 2-Pyridineacetonitrile, 4-(3-furanyl) (CAS No. 2138005-00-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.